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Compound of Interest

Compound Name: Cadmium myristate

Cat. No.: B160200

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cadmium myristate, the cadmium salt of myristic acid, is a metal carboxylate that serves as a
key precursor in the synthesis of cadmium-based nanomaterials, particularly quantum dots
(QDs). Its physical and chemical properties are critical determinants of its utility in these
applications, influencing reaction kinetics, nanoparticle morphology, and stability. This technical
guide provides a comprehensive overview of the known physical properties of cadmium
myristate, detailed experimental protocols for its synthesis and analysis, and an exploration of
the cellular signaling pathways impacted by cadmium, a crucial consideration for drug
development professionals.

Core Physical and Chemical Properties

Cadmium myristate is a white solid at room temperature.[1] Its properties are summarized in
the tables below.

General Properties
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Property Value Reference

CAS Number 10196-67-5 [2][3][4]

Molecular Formula C2sH54CdOa4 [21[31[4]

Molecular Weight 567.137 g/mol [21[31[4]

Appearance White solid/precipitate [1]

EINECS Number 233-489-6 [3]
Thermal Properties

Property Value Reference

Boiling Point 319.6 °C at 760 mmHg [315]

Flash Point 144.8 °C [31[5]

Enthalpy of Fusion (AfusH) 43.00 kJ/mol at 374.70 K [6]

Entropy of Fusion (AfusS) 115.00 J/mol-K at 374.70 K [6]
Vapor Pressure

Temperature Vapor Pressure Reference

25°C

0.000139 mmHg

[3](5]

Solubility

Quantitative solubility data for cadmium myristate in various solvents is not readily available in

the reviewed literature. However, its qualitative solubility is well-documented in the context of its

use in nanoparticle synthesis.
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Solvent Type Solubility Notes Reference
Dissolves in 1-
Non-polar organic Soluble (especially octadecene at e
solvents upon heating) approximately 100 °C.
Soluble in hot toluene.
Insoluble in water,
Polar protic solvents Insoluble ethanol, and [9]
methanol.

Spectroscopic Data

Detailed experimental FT-IR and NMR spectra for pure cadmium myristate are not widely

reported in the available literature. Characterization is often performed in the context of its

application as a precursor, where it is part of a mixture.

Experimental Protocols

Synthesis of Cadmium Myristate

Objective: To synthesize cadmium myristate via a precipitation reaction.

Materials:

e Sodium hydroxide (NaOH)
e Myristic acid (C14H28032)

¢ Methanol (CH3OH)

» Round-bottom flasks

e Stirring apparatus

¢ Addition funnel

Cadmium nitrate tetrahydrate (Cd(NO3)2:4H20)
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« Filtration apparatus
e Vacuum drying oven
Procedure:

o Preparation of Sodium Myristate Solution: Dissolve 0.240 g of sodium hydroxide and 1.370 g
of myristic acid in 240 ml of methanol in a round-bottom flask with stirring to form sodium
myristate.[1]

o Preparation of Cadmium Nitrate Solution: In a separate flask, dissolve 0.617 g of cadmium
nitrate tetrahydrate in 40 ml of methanol.[1]

o Precipitation: Add the cadmium nitrate solution dropwise (approximately 1 drop per second)
to the stirring sodium myristate solution using an addition funnel. A white precipitate of
cadmium myristate will form.[1]

e Washing: Filter the solution to collect the white precipitate. Wash the precipitate with
methanol three times to remove any unreacted starting materials and byproducts.[1]

e Drying: Dry the purified cadmium myristate precipitate under vacuum overnight.[1]
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Click to download full resolution via product page

Synthesis of Cadmium Myristate Workflow.

Thermal Analysis

Objective: To characterize the thermal stability and decomposition of cadmium myristate.
Instrumentation:

o Thermogravimetric Analyzer (TGA)

 Differential Scanning Calorimeter (DSC)

Typical Experimental Conditions:
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e Atmosphere: Inert (e.g., Nitrogen) or Oxidizing (e.g., Air)
e Heating Rate: A controlled rate, typically 5-20 °C/min

o Temperature Range: From ambient temperature to a temperature sufficient for complete
decomposition.

Data Acquired:
e TGA: Mass loss as a function of temperature, indicating decomposition steps.

o DSC: Heat flow as a function of temperature, indicating phase transitions (e.g., melting) and
decomposition events (exothermic or endothermic).

Biological Considerations for Drug Development

While cadmium myristate itself is not directly implicated in biological signaling pathways, its
potential dissociation in biological systems to release cadmium ions (Cd?*) is a significant
concern for drug development professionals. Cadmium is a known toxic heavy metal that can
interfere with numerous cellular processes.

Cellular Uptake of Cadmium

Cadmium ions can enter cells through various transport mechanisms, often competing with
essential divalent cations like calcium (Ca2*) and zinc (Zn2*).

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b160200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Extracellular Space

)

Cd**

Uptake ptake Uptake

Cell Membrane

Ca?* Channels Zn?* Transporters (e.g., ZIP) Other Divalent Metal Transporters

-

Intracellular Space

- <

O+

Click to download full resolution via product page

Mechanisms of Cellular Cadmium lon Uptake.

Cadmium-Induced Cellular Signaling Pathways

Once inside the cell, cadmium ions can disrupt critical signaling pathways, leading to cellular
stress, apoptosis, and carcinogenesis. Key pathways affected by cadmium include:

o Mitogen-Activated Protein Kinase (MAPK) Pathway: Cadmium can activate various MAPK
pathways, including ERK, JNK, and p38, which are involved in cell proliferation,
differentiation, and stress responses.[10]

» Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-kB) Pathway: Cadmium
can induce the activation of NF-kB, a key regulator of inflammatory and immune responses.
[10]

e Tumor Protein 53 (p53) Pathway: Cadmium can interfere with the p53 tumor suppressor
pathway, which is crucial for cell cycle control and apoptosis in response to DNA damage.
[10]
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Overview of Cadmium-Affected Signaling Pathways.

Conclusion

Cadmium myristate is a crucial precursor in materials science, with its physical properties
dictating its performance in the synthesis of nanomaterials. This guide has summarized the
available data on its physical characteristics and provided detailed experimental protocols. For
professionals in drug development, while cadmium myristate itself may not be a direct
therapeutic agent, the potential for cadmium ion release necessitates a thorough
understanding of cadmium's cellular uptake mechanisms and its disruptive effects on key
signaling pathways. Further research is warranted to obtain more precise quantitative data on
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the physical properties of cadmium myristate, particularly its density and solubility in a wider
range of solvents, and to elucidate its full spectroscopic profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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